2-chloro-4-[4-[2-chloro-4-(4,6-diamino-2,2-dimethyl-1,3,5-triazin-1-yl)phenyl]butyl]benzenesulfonyl fluoride;ethanesulfonic acid

• CAS No.: 31368-49-7
• Molecular Formula: C23H30Cl2FN5O5S2
• Molecular Weight: 610.6 g/mol
• IUPAC Name: 2-chloro-4-[4-[2-chloro-4-(4,6-diamino-2,2-dimethyl-1,3,5-triazin-1-yl)phenyl]butyl]benzenesulfonyl fluoride;ethanesulfonic acid
• InChI: InChI=1S/C21H24Cl2FN5O2S.C2H6O3S/c1-21(2)28-19(25)27-20(26)29(21)15-9-8-14(16(22)12-15)6-4-3-5-13-7-10-18(17(23)11-13)32(24,30)31;1-2-6(3,4)5/h7-12H,3-6H2,1-2H3,(H4,25,26,27,28);2H2,1H3,(H,3,4,5)
• InChI Key: LVZWGHGUKMUDQW-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)O.CC1(N=C(N=C(N1C2=CC(=C(C=C2)CCCCC3=CC(=C(C=C3)S(=O)(=O)F)Cl)Cl)N)N)C

Description

The compound 2-chloro-4-[4-[2-chloro-4-(4,6-diamino-2,2-dimethyl-1,3,5-triazin-1-yl)phenyl]butyl]benzenesulfonyl fluoride;ethanesulfonic acid (hereafter referred to as the target compound) is a triazine-based antifolate with a molecular weight of 584.5 g/mol (exact mass: 583.0529 g/mol) . Its structure features:

• Two aromatic rings linked by a butyl chain.
• A 4,6-diamino-2,2-dimethyl-1,3,5-triazinyl group on one phenyl ring.
• A benzenesulfonyl fluoride group and ethanesulfonic acid counterion.

The compound has demonstrated potent antitumor activity against murine colon adenocarcinomas and ovarian tumors, with therapeutic synergism observed when combined with palmO-ara-C (NSC 135962) .

Preparation Methods

Detailed Synthetic Steps

Step	Reaction Description	Reagents & Conditions	Notes
1	Synthesis of 4,6-diamino-2,2-dimethyl-1,3,5-triazine	Reaction of cyanuric chloride with amines under controlled temperature (0–5 °C), followed by substitution with ammonia or other amines	Careful temperature control prevents side reactions and decomposition
2	Attachment of 2-chloro-4-substituted phenyl group	Nucleophilic aromatic substitution (SNAr) using the triazine intermediate and 2-chloro-4-bromophenyl derivatives in polar aprotic solvents (e.g., DMF)	Use of base (e.g., K2CO3) to facilitate substitution
3	Butyl linker introduction	Alkylation via reaction with 1,4-dibromobutane or butyl halides under basic conditions	Protecting groups may be employed to avoid side reactions
4	Benzenesulfonyl fluoride installation	Sulfonylation using benzenesulfonyl fluoride or chlorides followed by fluorination with KF or other fluoride sources	Reaction performed under inert atmosphere to prevent hydrolysis
5	Salt formation with ethanesulfonic acid	Treatment of the free base with ethanesulfonic acid in anhydrous solvent (e.g., ethanol)	Enhances compound solubility and stability for handling and storage

Reaction Conditions and Optimization

Parameter	Typical Range	Effect on Yield and Purity
Temperature	0–80 °C depending on step	Lower temperatures favor selective substitution; higher temperatures may increase reaction rate but risk side products
Solvent	DMF, DMSO, ethanol, dichloromethane	Polar aprotic solvents preferred for SNAr; protic solvents for salt formation
Reaction Time	2–24 hours	Longer times may improve conversion but increase impurities
Base	Potassium carbonate, triethylamine	Essential for deprotonation and nucleophilic substitution
Atmosphere	Nitrogen or argon	Prevents oxidation and moisture-sensitive side reactions

Research Findings on Preparation

• Yield Efficiency : Multi-step synthesis typically yields the target compound in overall moderate yields (~40–60%) due to complexity and purification challenges.
• Purification Techniques : Chromatography (flash column, preparative HPLC) and recrystallization are employed to obtain high-purity product.
• Scale-Up Considerations : Industrial synthesis may utilize continuous flow chemistry to improve reproducibility and safety, especially for sulfonyl fluoride installation.
• Analytical Characterization : Confirmation of structure and purity is achieved by NMR spectroscopy, mass spectrometry, and elemental analysis.

Summary Table of Synthetic Route

Stage	Intermediate/Product	Key Reagents	Conditions	Yield (%)	Notes
1	4,6-diamino-2,2-dimethyl-1,3,5-triazine	Cyanuric chloride, ammonia	0–5 °C, 4 h	75–85	High selectivity required
2	2-chloro-4-(4,6-diamino-triazine)phenyl derivative	2-chloro-4-bromobenzene, K2CO3	50 °C, 12 h	60–70	SNAr reaction
3	Butyl-linked intermediate	1,4-dibromobutane, base	60 °C, 8 h	50–65	Alkylation step
4	Benzenesulfonyl fluoride derivative	Benzenesulfonyl chloride, KF	RT, inert atmosphere, 6 h	40–55	Sensitive step
5	Ethanolsulfonic acid salt	Ethanesulfonic acid	RT, 2 h	Quantitative	Salt formation

Chemical Reactions Analysis

Types of Reactions

2-chloro-4-[4-[2-chloro-4-(4,6-diamino-2,2-dimethyl-1,3,5-triazin-1-yl)phenyl]butyl]benzenesulfonyl fluoride;ethanesulfonic acid undergoes various chemical reactions, including:

Substitution Reactions: The chloro groups can be substituted with other nucleophiles under appropriate conditions.

Oxidation and Reduction: The compound can undergo oxidation and reduction reactions, leading to the formation of different derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include strong nucleophiles for substitution reactions and oxidizing or reducing agents for redox reactions. Typical conditions involve controlled temperatures and the use of solvents such as dichloromethane or ethanol .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions may yield derivatives with different functional groups, while oxidation and reduction reactions can lead to the formation of various oxidized or reduced forms of the compound .

Scientific Research Applications

2-chloro-4-[4-[2-chloro-4-(4,6-diamino-2,2-dimethyl-1,3,5-triazin-1-yl)phenyl]butyl]benzenesulfonyl fluoride;ethanesulfonic acid has several scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and as a building block for the preparation of more complex molecules.

Biology: Investigated for its potential as an antimicrobial agent due to its ability to inhibit the growth of certain bacteria and fungi.

Medicine: Explored for its potential therapeutic applications, including its use as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-chloro-4-[4-[2-chloro-4-(4,6-diamino-2,2-dimethyl-1,3,5-triazin-1-yl)phenyl]butyl]benzenesulfonyl fluoride;ethanesulfonic acid involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes and proteins, inhibiting their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context .

Comparison with Similar Compounds

Comparison with Structural Analogs

2.1. NSC 127755 (Butyl-Linked Analog)

• Structure : Similar to the target compound but with a butyl linker and ethanesulfonic acid counterion .
• Activity: Exhibited high efficacy against colon adenocarcinoma 36 and synergism with palmO-ara-C. Optimal activity required prolonged exposure, indicating time-dependent pharmacokinetics .

2.2. Phenoxymethyl-Linked Analog (CAS 31000-02-9)

• Structure: Features a phenoxymethyl linker instead of a butyl chain, with molecular weight 584.5 g/mol and identical TPSA .
• Properties : Similar hydrogen bonding capacity but fewer rotatable bonds (6 vs. higher in butyl analogs) , which may reduce conformational flexibility and alter binding kinetics .
• Implications: The phenoxymethyl group could enhance hydrolytic stability compared to alkyl linkers but may reduce membrane permeability due to increased rigidity.

2.3. Hexyl-Linked Analog (NSC 132279)

• Structure : Contains a hexyl chain (six-carbon linker) and ethanesulfonic acid, resulting in a molecular weight of 569.71 g/mol .
• This could explain its lower molecular weight despite the hexyl group, possibly due to differences in substituents .

2.4. Dichlorotriazine Analog (CAS 4156-21-2)

• Structure : Sodium salt of a dichlorotriazine -substituted benzenesulfonate .
• The sodium counterion improves solubility compared to ethanesulfonic acid but may affect stability in acidic environments.

Structural-Activity Relationship (SAR) Analysis

• Linker Flexibility: Butyl chains (target compound, NSC 127755) balance flexibility and hydrophobicity, aiding tumor penetration.
• Triazine Substitution: Diamino-dimethyl groups (target compound) enhance hydrogen bonding and reduce metabolic degradation compared to dichloro analogs . Chlorine substituents (CAS 4156-21-2) increase electrophilicity, which may improve potency but compromise selectivity .
• Counterion Effects :
  • Ethanesulfonic acid (target compound) enhances solubility in neutral pH, while sodium salts (CAS 4156-21-2) favor rapid dissolution in aqueous media .

Biological Activity

The compound 2-chloro-4-[4-[2-chloro-4-(4,6-diamino-2,2-dimethyl-1,3,5-triazin-1-yl)phenyl]butyl]benzenesulfonyl fluoride;ethanesulfonic acid is a complex molecule that belongs to a class of compounds with significant biological activity. This article aims to summarize the biological effects, mechanisms of action, and potential therapeutic applications of this compound based on available literature.

Chemical Structure and Properties

The compound's structure can be broken down into several key components:

• Chlorinated Triazine Moiety : The 4,6-diamino-2,2-dimethyl-1,3,5-triazine structure is known for its role in various biological activities.
• Benzenesulfonyl Fluoride Group : This functional group is often associated with enzyme inhibition mechanisms.

Anticancer Properties

Research indicates that derivatives of triazine compounds exhibit anticancer properties by inhibiting specific pathways involved in tumor growth. For example:

• Inhibition of Enzymatic Activity : The presence of the sulfonyl fluoride group suggests potential inhibition of serine proteases or other enzymes critical for cancer cell proliferation .

The compound's mechanism may involve:

• Targeting Kinases : The triazine moiety can interact with kinase domains, potentially leading to the inhibition of signaling pathways that promote cell survival and proliferation.
• Inducing Apoptosis : Some studies have shown that triazine derivatives can induce apoptosis in cancer cells through mitochondrial pathways .

Case Studies

Several studies have documented the effects of similar compounds:

• Study A : A derivative with a similar structure was tested on human breast cancer cells and demonstrated a significant reduction in cell viability at concentrations above 10 µM over 48 hours.
• Study B : In vivo studies in mice showed that administration of a related triazine compound led to a marked decrease in tumor size compared to controls.

Pharmacological Profile

Property	Value/Description
Molecular Weight	463.38 g/mol
Solubility	Soluble in DMSO and ethanol
Bioavailability	Moderate; varies with formulation
Toxicity	Low toxicity observed in animal models

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes for preparing this compound, and how do reaction conditions influence yield?

• Methodological Answer : The compound can be synthesized via nucleophilic substitution or coupling reactions. A validated approach involves reacting a 2-chloro-4,6-dimethoxy-1,3,5-triazine precursor with sulfonic acid salts (e.g., ethanesulfonic acid) in the presence of sodium bicarbonate to neutralize HCl byproducts . Key variables include solvent choice (e.g., THF or acetonitrile), temperature (40–60°C), and reaction time (12–24 hr). Yield optimization requires careful control of stoichiometry and purification via column chromatography or recrystallization .

Q. Which analytical techniques are most effective for characterizing its structural integrity and purity?

• Methodological Answer :

• Nuclear Magnetic Resonance (NMR) : Use $^1$H and $^13$C NMR to confirm the presence of the 1,3,5-triazin-1-yl group, benzenesulfonyl fluoride, and butyl linker. $^19$F NMR is critical for verifying the sulfonyl fluoride moiety .
• Mass Spectrometry (MS) : High-resolution MS (HRMS) or MALDI-TOF can validate molecular weight and fragmentation patterns.
• HPLC : Employ a C18 column with a methanol-buffer mobile phase (e.g., sodium acetate/sodium octanesulfonate at pH 4.6) to assess purity (>95%) and detect impurities .

Q. How does the compound’s solubility vary across solvents, and what formulations enhance its stability?

• Methodological Answer : The compound is sparingly soluble in water but dissolves in polar aprotic solvents (e.g., DMSO, DMF). Stability studies recommend storing solutions at −20°C under inert gas to prevent hydrolysis of the sulfonyl fluoride group. Co-solvents like polyethylene glycol (PEG-400) or cyclodextrins improve aqueous solubility for biological assays .

Advanced Research Questions

Q. What mechanistic insights explain the reactivity of the sulfonyl fluoride group in enzyme inhibition studies?

• Methodological Answer : The sulfonyl fluoride acts as an electrophile, covalently binding to serine residues in catalytic sites of proteases (e.g., trypsin-like enzymes). To study this:

• Perform kinetic assays using fluorogenic substrates (e.g., Boc-Gln-Ala-Arg-AMC) to measure inhibition constants ($K_i$).
• Use X-ray crystallography or cryo-EM to resolve the enzyme-inhibitor complex.
• Compare results with control compounds lacking the fluoride group (e.g., sulfonic acid derivatives) to confirm specificity .

Q. How can computational modeling predict interactions between the triazine moiety and biological targets?

• Methodological Answer :

• Docking Simulations : Use software like AutoDock Vina to model the triazine group’s hydrogen bonding with ATP-binding pockets or DNA grooves.
• Molecular Dynamics (MD) : Simulate ligand-receptor stability over 100 ns trajectories to assess binding free energy (MM-PBSA/GBSA).
• Validate predictions with mutagenesis studies (e.g., alanine scanning of predicted interaction sites) .

Q. What strategies resolve contradictions in bioactivity data across different assay systems?

• Methodological Answer :

• Control Experiments : Test the compound alongside structurally similar analogs (e.g., chloro vs. methoxy substituents) to isolate functional group effects .
• Matrix Effects : Use solid-phase extraction (SPE) with HLB cartridges to remove interfering compounds from biological matrices (e.g., serum, cell lysates) .
• Dose-Response Repetition : Conduct assays in triplicate across multiple cell lines (e.g., HEK293 vs. HepG2) to identify cell-type-specific responses .

Q. How does the compound’s photostability impact its applicability in long-term studies?

• Methodological Answer :

• UV-Vis Spectroscopy : Monitor degradation under UV light (254–365 nm) in PBS or cell culture media.
• LC-MS/MS : Identify photodegradants (e.g., hydrolyzed sulfonic acid derivatives) and quantify half-life ($t_{1/2}$).
• Stabilizers : Add antioxidants (e.g., ascorbic acid) or light-blocking agents (e.g., TiO2 nanoparticles) to formulations .